N-(5,5-Dimethyl-7-oxo-4,5,6,7-tetrahydro-benzothiazol-2-yl)-2-thiophen-2-yl-acetamide

• Molecular Formula: C15H16N2O2S2
• Molecular Weight: 320.4 g/mol
• IUPAC Name: N-(5,5-dimethyl-7-oxo-4,6-dihydro-1,3-benzothiazol-2-yl)-2-thiophen-2-ylacetamide
• InChI: InChI=1S/C15H16N2O2S2/c1-15(2)7-10-13(11(18)8-15)21-14(16-10)17-12(19)6-9-4-3-5-20-9/h3-5H,6-8H2,1-2H3,(H,16,17,19)
• InChI Key: AQSRFCASWNTRKK-UHFFFAOYSA-N
• SMILES: CC1(CC2=C(C(=O)C1)SC(=N2)NC(=O)CC3=CC=CS3)C

Description

N-(5,5-Dimethyl-7-oxo-4,5,6,7-tetrahydro-benzothiazol-2-yl)-2-thiophen-2-yl-acetamide, also known as DOTMA, is a chemical compound that has gained significant attention in the field of scientific research due to its potential therapeutic applications. DOTMA is a member of the benzothiazole family and is known for its ability to enhance the delivery of nucleic acids into cells, making it a promising candidate for gene therapy.

Mechanism of Action

The mechanism of action of N-(5,5-Dimethyl-7-oxo-4,5,6,7-tetrahydro-benzothiazol-2-yl)-2-thiophen-2-yl-acetamide involves the formation of a complex with nucleic acids, such as DNA or RNA, which enhances their uptake into cells. N-(5,5-Dimethyl-7-oxo-4,5,6,7-tetrahydro-benzothiazol-2-yl)-2-thiophen-2-yl-acetamide forms a positively charged complex with nucleic acids, which facilitates their interaction with negatively charged cell membranes. This results in the efficient uptake of nucleic acids into cells, leading to their expression and potential therapeutic effects.
Biochemical and physiological effects:
N-(5,5-Dimethyl-7-oxo-4,5,6,7-tetrahydro-benzothiazol-2-yl)-2-thiophen-2-yl-acetamide has been shown to have low toxicity and is well-tolerated in vivo. It has been used in preclinical studies to deliver therapeutic genes for the treatment of various diseases, including cancer, cystic fibrosis, and cardiovascular disease. N-(5,5-Dimethyl-7-oxo-4,5,6,7-tetrahydro-benzothiazol-2-yl)-2-thiophen-2-yl-acetamide has been shown to efficiently deliver therapeutic genes into cells, resulting in their expression and potential therapeutic effects.

Advantages and Limitations for Lab Experiments

The advantages of using N-(5,5-Dimethyl-7-oxo-4,5,6,7-tetrahydro-benzothiazol-2-yl)-2-thiophen-2-yl-acetamide in lab experiments include its ability to efficiently deliver nucleic acids into cells, its low toxicity, and its well-tolerated nature in vivo. However, some limitations of using N-(5,5-Dimethyl-7-oxo-4,5,6,7-tetrahydro-benzothiazol-2-yl)-2-thiophen-2-yl-acetamide in lab experiments include its complex synthesis method, its relatively high cost, and its potential for immunogenicity.

Future Directions

There are several future directions for the use of N-(5,5-Dimethyl-7-oxo-4,5,6,7-tetrahydro-benzothiazol-2-yl)-2-thiophen-2-yl-acetamide in scientific research. These include the development of more efficient and cost-effective synthesis methods, the optimization of N-(5,5-Dimethyl-7-oxo-4,5,6,7-tetrahydro-benzothiazol-2-yl)-2-thiophen-2-yl-acetamide-based gene delivery systems for specific diseases, and the exploration of alternative applications for N-(5,5-Dimethyl-7-oxo-4,5,6,7-tetrahydro-benzothiazol-2-yl)-2-thiophen-2-yl-acetamide beyond gene therapy. Additionally, the potential immunogenicity of N-(5,5-Dimethyl-7-oxo-4,5,6,7-tetrahydro-benzothiazol-2-yl)-2-thiophen-2-yl-acetamide-based gene delivery systems warrants further investigation to ensure their safety and efficacy in vivo.

Synthesis Methods

N-(5,5-Dimethyl-7-oxo-4,5,6,7-tetrahydro-benzothiazol-2-yl)-2-thiophen-2-yl-acetamide can be synthesized through a multi-step process involving the reaction of 2-mercaptoacetic acid with 2-chlorothiophene, followed by the reaction of the resulting product with 2-amino-4,5,6,7-tetrahydrobenzothiazole. The final step involves the acetylation of the resulting compound to yield N-(5,5-Dimethyl-7-oxo-4,5,6,7-tetrahydro-benzothiazol-2-yl)-2-thiophen-2-yl-acetamide.

Scientific Research Applications

N-(5,5-Dimethyl-7-oxo-4,5,6,7-tetrahydro-benzothiazol-2-yl)-2-thiophen-2-yl-acetamide has been extensively studied for its potential therapeutic applications in gene therapy. Gene therapy involves the delivery of therapeutic genes into cells to treat genetic disorders or other diseases. However, the efficient delivery of therapeutic genes into cells remains a significant challenge in gene therapy. N-(5,5-Dimethyl-7-oxo-4,5,6,7-tetrahydro-benzothiazol-2-yl)-2-thiophen-2-yl-acetamide has been shown to enhance the delivery of nucleic acids into cells, making it a promising candidate for gene therapy.